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Introduction

Jbi-802 is a novel, orally available dual inhibitor of Lysine-specific demethylase 1 (LSD1) and
Histone deacetylase 6 (HDACG6).[1][2] By targeting these two key epigenetic regulators, Jbi-
802 represents a promising therapeutic strategy in oncology.[2] LSD1, overexpressed in many
cancers, is involved in the demethylation of histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9),
leading to altered gene expression that promotes cancer growth.[3][4] HDACS, a class llb
HDAC, deacetylates both histone and non-histone proteins, such as a-tubulin, impacting
protein degradation, cell motility, and immune responses.[1][2] The dual inhibition of LSD1 and
HDACSG6 by Jbi-802 has been shown to have synergistic anti-tumor activity.[5]

These application notes provide detailed protocols for key in vitro experiments to evaluate the
activity of Jbi-802, enabling researchers to assess its enzymatic inhibition, effects on cell
viability, and target engagement within cellular contexts.

Mechanism of Action
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Jbi-802 functions by simultaneously inhibiting the enzymatic activity of LSD1 and HDACS6.
Inhibition of LSD1 leads to an increase in histone H3K4 dimethylation (H3K4me2), a mark
associated with transcriptional activation, thereby re-expressing aberrantly silenced tumor
suppressor genes.[3][4] Inhibition of HDACS6 results in the accumulation of acetylated a-tubulin,
disrupting microtubule dynamics and protein trafficking.[6] This dual action leads to cell cycle
arrest, differentiation, and apoptosis in cancer cells.

Figure 1: Jbi-802 Mechanism of Action.

Data Presentation
ble 1: ] . .  1bi-802

Target Assay Type IC50 (pM) Reference
LSD1 TR-FRET 0.05 [71[8]
HDACG6 Fluorescence-based 0.011 [718]
HDACS8 Fluorescence-based 0.098 [71[8]

Table 2: Anti-proliferative Activity of Jbi-802 in Cancer
Cell Lines
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) IC50 Range
Cell Line Cancer Type Assay (M) Reference
M
Acute Myeloid
Leukemia (AML),
Chronic
Lymphocytic
) Leukemia (CLL),

Various Alamar Blue 02-1 [9][10]
Small Cell Lung
Cancer (SCLC),
Sarcoma,
Multiple
Myeloma

HEL 92.1.7,

CML-T1, H9, Hematological -

) ) i Not Specified 0.01-0.4 [6]
Daudi, CMK-11- Malignancies
5 TF-1

Experimental Protocols
LSD1 Enzymatic Assay (TR-FRET)

This protocol is adapted from generic Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) assays for LSD1 inhibition.[4][9]
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Y
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v

[Add 5 pL of 2X LSD1 enzyme solution ]

Incubate for 15-30 min
at room temperature
Add 5 pL of 2X biotinylated
H3K4mel peptide substrate
Incubate for 60-90 min
at room temperature
Add 10 pL of 2X TR-FRET
detection reagent mixture

Incubate for 60 min
at room temperature (in dark)

Read plate in TR-FRET mode
(Ex: 337 nm, Em: 620 nm & 665 nm)

Analyze Data
(Calculate IC50)

Click to download full resolution via product page

Figure 2: LSD1 TR-FRET Assay Workflow.
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Materials:

Jbi-802

e Recombinant human LSD1 enzyme
 Biotinylated histone H3 (1-21) K4mel peptide substrate

» TR-FRET detection reagents (e.g., LANCE Ultra Europium-anti-unmethyl-H3K4 antibody and
ULight™-Streptavidin)

e Assay buffer (e.g., 50 mM Tris-HCI pH 7.5, 0.01% Tween-20, 0.1 mg/mL BSA)
o 384-well low-volume white plates
e TR-FRET compatible plate reader

Protocol:

Prepare serial dilutions of Jbi-802 in DMSO, and then dilute in assay buffer.
e Add 50 nL of diluted Jbi-802 or DMSO (vehicle control) to the wells of a 384-well plate.

e Add 5 pL of 2X LSD1 enzyme solution (e.g., 6-12 nM final concentration) to each well and
incubate for 15-30 minutes at room temperature.

e Initiate the demethylase reaction by adding 5 pL of 2X biotinylated H3K4me1l peptide
substrate solution.

 Incubate the reaction for 60-90 minutes at room temperature.

o Stop the reaction and detect the signal by adding 10 uL of the 2X TR-FRET detection
reagent mixture to each well.

 Incubate for 60 minutes at room temperature, protected from light.

e Read the plate on a TR-FRET compatible plate reader (Excitation: 337 nm, Emission: 620
nm and 665 nm).
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e Calculate the ratio of the two emission signals and determine the IC50 value for Jbi-802.

HDAC6 Enzymatic Assay (Fluorometric)

This protocol is based on commercially available fluorometric HDACG6 activity assay kits.[1][7]
[11]

Materials:

Jbi-802

Recombinant human HDACG6 enzyme

Fluorogenic HDACG6 substrate (e.g., acetylated peptide linked to a fluorophore like AFC)
Developer solution

HDAC assay buffer

96-well white plates

Fluorescence plate reader

Protocol:

Prepare serial dilutions of Jbi-802 in DMSO, and then dilute in HDAC assay buffer.
Add 1-10 pL of diluted Jbi-802 or DMSO (vehicle control) to the wells of a 96-well plate.

Add recombinant HDAC6 enzyme to each well. For a positive control, use the enzyme
without any inhibitor. For a negative control, use a known HDACSG inhibitor (e.g., Tubacin).

Incubate at 37°C for 10 minutes.
Add 50 pL of the HDACG substrate solution to each well to start the reaction.
Incubate the plate at 37°C for 30 minutes.

Stop the reaction by adding 10 uL of the developer solution to each well.
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 Incubate at 37°C for 10 minutes to allow for fluorescence development.
e Measure the fluorescence at ExX’Em = 380/490 nm in an endpoint mode.

o Calculate the percentage of inhibition and determine the IC50 value for Jbi-802.

Cell Viability Assay (Alamar Blue)

This protocol measures cell proliferation and cytotoxicity.[6][12][13]
Materials:

e Cancer cell lines (e.g., AML, SCLC, Multiple Myeloma cell lines)[2][14]
o Complete cell culture medium

e Jbi-802

o Alamar Blue reagent

e 96-well clear-bottom plates

e Spectrophotometer or fluorescence plate reader

Protocol:

Harvest cells in the logarithmic growth phase and perform a cell count.

e Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10”4 cells/well) in
100 pL of complete medium.

 Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

e Prepare serial dilutions of Jbi-802 in complete medium and add them to the respective wells.
Include a vehicle control (DMSO).

¢ Incubate the cells with the compound for 72 hours (or other desired time points).
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e Add Alamar Blue reagent to each well at 10% of the total volume (e.g., 10 pL for a 100 pL
culture volume).

 Incubate for 4-8 hours at 37°C, protected from light.
e Measure the absorbance at 570 nm and 600 nm, or fluorescence at Ex/Em = 560/590 nm.

o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value.

Western Blot for Target Engagement

This protocol is to assess the levels of H3K4me2 (LSD1 target) and acetylated a-tubulin
(HDACE target).[5]
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v
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v
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Figure 3: Western Blot Workflow.
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Materials:

o Cancer cell lines

e Jbi-802

 Lysis buffer (RIPA buffer for total protein, acid extraction for histones)

e Primary antibodies: anti-H3K4me2, anti-acetylated-a-tubulin (Lys40), anti-total Histone H3,
anti-a-tubulin.

e HRP-conjugated secondary antibodies

o SDS-PAGE gels and running buffer

» Transfer buffer and PVDF or nitrocellulose membranes
» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
e Wash buffer (TBST)

e Enhanced chemiluminescence (ECL) substrate

e Imaging system

Protocol:

o Plate and treat cells with various concentrations of Jbi-802 for a specified time (e.g., 24, 48,
72 hours).

e Harvest and lyse the cells. For histone analysis, perform acid extraction to enrich for nuclear
proteins.

o Determine protein concentration using a BCA or Bradford assay.

o Separate 10-20 ug of protein per lane on a 15% SDS-polyacrylamide gel for histones or a
10% gel for tubulin.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-in-vitro-experimental-protocols-application-notes
https://www.benchchem.com/product/b16328611/docs?utm_src=pdf-body#jbi-802-in-vitro-experimental-protocols-application-notes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Block the membrane for 1 hour at room temperature in blocking buffer.

Incubate the membrane with the appropriate primary antibody overnight at 4°C with gentle
agitation.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room
temperature.

Wash the membrane again three times with TBST.

Detect the protein bands using an ECL substrate and an imaging system.

Quantify band intensities using densitometry software and normalize the signal of the
modified protein to the total protein loading control.

Quantitative PCR (gPCR) for Gene Expression Analysis

This protocol is for measuring the mRNA levels of genes modulated by Jbi-802, such as the
myeloid differentiation markers CD11b and CD86.[2][15]

Materials:

Cancer cell lines

Jbi-802

RNA isolation kit

cDNA synthesis kit

SYBR Green or TagMan gPCR master mix

Primers for target genes (CD11b, CD86) and a housekeeping gene (e.g., GAPDH, ACTB)

gPCR instrument

Protocol:
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o Treat cells with Jbi-802 as described for the Western blot protocol.

« |solate total RNA from the cells using a commercial RNA isolation kit.

o Assess RNA quality and quantity.

o Synthesize cDNA from 0.5-1 ug of total RNA using a reverse transcription Kkit.

e Set up gPCR reactions in triplicate for each sample and gene, including a no-template
control. Each reaction should contain cDNA, forward and reverse primers, and gPCR master
mix.

e Run the gqPCR plate on a real-time PCR instrument using a standard cycling protocol (e.g.,
initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

e Analyze the data using the AACt method to determine the relative fold change in gene
expression, normalized to the housekeeping gene and relative to the vehicle-treated control.

Conclusion

The protocols outlined in these application notes provide a robust framework for the in vitro
characterization of Jbi-802. By employing these assays, researchers can effectively investigate
its dual enzymatic inhibition, cellular anti-proliferative effects, and target engagement. These
studies are crucial for understanding the molecular mechanisms of Jbi-802 and for its
continued development as a potential cancer therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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